C.I.Direct Orange 107

Specification

• CAS No.: 12217-65-1
• Molecular Formula: C10H14O4Pt
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

Molecular Information

C.I.Direct Orange 107 exhibits specific physical and chemical properties that determine its behavior in various applications. Based on available research, the compound displays high water solubility, which is a critical property for its application in aqueous dyeing processes. This solubility is attributed to the presence of multiple sulfonic acid groups in its structure. The dye produces a bright orange coloration when applied to various materials, making it valuable for applications requiring this specific hue.

Property	Rating	Description
Light Fastness	5	Excellent resistance to fading upon exposure to light
Oxygen Bleaching	5	High stability when exposed to oxygen-based bleaching agents
Perspiration Fastness (Fading)	4-5	Very good to excellent resistance to fading from perspiration
Perspiration Fastness (Staining)	4-5	Very good to excellent resistance to staining from perspiration
Soaping Fastness (Fading)	5	Excellent resistance to fading during washing
Soaping Fastness (Staining)	5	Excellent resistance to staining during washing

Note: These ratings are based on standard industry scales where 1 represents poor performance and 5 represents excellent performance.

Synthesis and Manufacturing

Synthetic Pathways

C.I.Direct Orange 107 is synthesized through traditional azo coupling reactions, which typically involve the diazotization of aromatic amines followed by coupling with naphthalenes or similar compounds. The general synthetic route includes several steps:

• Preparation of appropriate aromatic amine intermediates

• Diazotization reaction using sodium nitrite under acidic conditions

• Coupling reaction with suitable coupling components

• Purification and isolation of the final dye product

This synthetic approach is common for the production of azo dyes and can be optimized through variations in reaction conditions such as temperature and concentration to enhance yield and purity.

Industrial Production Considerations

Industrial production of C.I.Direct Orange 107 follows standardized procedures for azo dye synthesis, with particular attention to quality control measures that ensure consistency in color properties and application performance. The manufacturing process must balance efficiency with environmental considerations, particularly regarding the handling and disposal of chemical intermediates and waste products. Patents mention this dye in various contexts, indicating its industrial significance and ongoing technological developments in its production and application.

Applications and Uses

Textile Industry Applications

The primary application of C.I.Direct Orange 107 is in the textile industry, where it is used for dyeing cellulosic and protein fibers. Its direct dyeing capability means it can be applied to textiles without requiring a mordant, simplifying the dyeing process and reducing production costs. The bright orange coloration it provides makes it valuable for producing vivid textile products with good color fastness properties. The dye's water solubility facilitates its application in conventional textile dyeing processes.

Polarizing Film Production

A notable specialized application of C.I.Direct Orange 107 is in the production of polarizing films, as evidenced by its mention in patent documents. These films are typically prepared by incorporating the dye into polymer films, particularly those made from polyvinyl alcohol or its derivatives. The patent documentation specifically notes:

"The polymer film is, for example, film made from polyvinyl alcohol or derivatives thereof unmodified or modified with an olefin such as ethylene or propylene, crotonic acid, acrylic acid, methacrylic acid, maleic acid or the like".

This application leverages the dye's dichroic properties, which contribute to the polarizing effect of these films, making them useful in various optical applications including displays and optical filters.

Parameter	Observation	Implications
Aquatic Toxicity	Transformation products inhibit Vibrio fischeri bioluminescence	Potential ecological impact in aquatic environments
Biodegradation	Limited under anaerobic conditions	Persistence in sediments and anoxic environments
Transformation Products	Can release aromatic amines	Potential carcinogenic compounds requiring monitoring
Wastewater Concerns	Subject of research for sustainable disposal practices	Need for specialized treatment processes

These findings highlight the importance of appropriate wastewater treatment and handling procedures when working with this dye in industrial settings.

Research Developments and Future Directions

Current Research Focus

Recent research on C.I.Direct Orange 107 has focused primarily on its environmental impact and behavior under various conditions. Studies examining its interaction with biological systems and its transformation in different environmental scenarios are contributing to a better understanding of its ecological footprint. This research is crucial for developing more sustainable practices in the textile industry, which remains one of the largest sources of industrial water pollution globally.

Emerging Applications and Innovations

Patent literature suggests ongoing innovation in the application of C.I.Direct Orange 107, particularly in specialized optical materials and films. These developments indicate continued industrial interest in the compound beyond its traditional textile applications. Research into improved synthesis methods, application techniques, and degradation management represents important areas for future investigation, particularly as environmental regulations become increasingly stringent worldwide.